5-((2-chlorobenzyl)thio)-7-(furan-2-yl)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound is a pyrimidine derivative, which is a type of organic compound that contains a pyrimidine ring. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring .
Molecular Structure Analysis
The compound contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms. It also has a furan ring, which is a five-membered ring with an oxygen atom. The presence of sulfur indicates that it might have some form of thioether linkage .Scientific Research Applications
Synthesis of Heterocyclic Compounds
Research has explored novel synthetic routes for creating derivatives of pyrimido[4,5-d]pyrimidine, highlighting the compound's versatility in synthesizing heterocyclic compounds. For instance, a study demonstrated a facile approach to synthesizing 3-methylthio-substituted furans, pyrroles, and thiophenes, starting from readily available aryl methyl ketones. This process involves cross-coupling reactions and domino processes, including reduction and cyclization reactions, to yield the desired heterocycles in good yields (Yin et al., 2008).
Synthesis of Biologically Active Compounds
Another study focused on the synthesis of compounds based on reactions of 3-arylmethylidenefuran-2(3H)-ones with N,N-binucleophilic reagents, leading to biologically active compounds containing pyrimidine and pyridazine fragments. These synthesized compounds demonstrate significant plant-growth regulatory activity, indicating potential applications in agricultural chemistry (Aniskova et al., 2017).
Antimicrobial Applications
The synthesis of new furothiazolo pyrimido quinazolinones from visnagenone or khellinone, and their antimicrobial activity, represents another significant area of application. These compounds were tested against various bacteria and fungi, with several derivatives showing excellent growth inhibition, suggesting their potential as novel antimicrobial agents (Abu‐Hashem, 2018).
Nonlinear Optical (NLO) Properties
Research into the structural parameters, electronic, linear, and nonlinear optical exploration of thiopyrimidine derivatives has been conducted to assess their potential in nonlinear optics (NLO) and optoelectronic applications. This research provides insights into the NLO properties of phenyl pyrimidine derivatives, demonstrating their significance in the development of materials for high-tech applications in optoelectronics (Hussain et al., 2020).
Properties
IUPAC Name |
5-[(2-chlorophenyl)methylsulfanyl]-7-(furan-2-yl)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15ClN4O3S/c1-23-16-14(18(25)24(2)19(23)26)17(22-15(21-16)13-8-5-9-27-13)28-10-11-6-3-4-7-12(11)20/h3-9H,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXBPTPGGQGETKP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=NC(=N2)C3=CC=CO3)SCC4=CC=CC=C4Cl)C(=O)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15ClN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.